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Compound Name: Triethyloxonium tetrafluoroborate

Cat. No.: B020070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethyloxonium tetrafluoroborate, often referred to as Meerwein's reagent, is a powerful and

widely utilized ethylating agent in organic synthesis.[1][2] Its efficacy in transferring an ethyl

group to a variety of nucleophiles makes it an invaluable tool in the synthesis of complex

molecules, including active pharmaceutical ingredients.[3] A thorough understanding of its

physical properties is paramount for its safe handling, storage, and effective application in

research and development. This guide provides a detailed overview of the key physical

characteristics of triethyloxonium tetrafluoroborate, supported by quantitative data and

generalized experimental protocols.

Core Physical Properties
The physical properties of triethyloxonium tetrafluoroborate are summarized in the table

below, providing a quick reference for laboratory use.
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Property Value Source(s)

Molecular Formula [(CH₃CH₂)₃O]⁺[BF₄]⁻ [1]

Molecular Weight 189.99 g/mol [1][4][5][6]

Appearance White crystalline solid/powder [1][7][8]

Melting Point 91-92 °C (decomposes) [1][2][7][9]

96-97 °C [4][7][10]

Density 1.328 g/mL at 25 °C [4][5][7][10]

Solubility

Reacts with water [1][4][7]

Soluble in methylene chloride

(20 mg/mL, clear, colorless)
[7]

Soluble in polar organic

solvents
[2]

Stability

Moisture sensitive;

hygroscopic.[4][9][11] Reacts

violently with water.[11][12]

Stable under recommended

storage conditions (2-8 °C,

under inert gas).[4][5][11]

Contains 1-3% diethyl ether as

a stabilizer.

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of chemical compounds like triethyloxonium tetrafluoroborate.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound.
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Methodology:

Sample Preparation: A small amount of the crystalline triethyloxonium tetrafluoroborate is

finely ground and packed into a capillary tube to a height of 2-3 mm.[13]

Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially when approaching the expected melting point.[13]

Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire solid mass turns into a clear liquid is

recorded as the final melting point.[13] The melting range is reported as the difference

between these two temperatures. Given that triethyloxonium tetrafluoroborate
decomposes at its melting point, observation of gas evolution or color change should also be

noted.[7][8][9]

Solubility Determination
Solubility is a crucial parameter, especially in drug development, as it influences bioavailability

and formulation.

Methodology (Qualitative):

Solvent Selection: A range of solvents of varying polarities (e.g., water, methylene chloride,

diethyl ether, acetone) are selected for the test.

Procedure: A small, accurately weighed amount of triethyloxonium tetrafluoroborate (e.g.,

10 mg) is added to a test tube containing a specific volume of the chosen solvent (e.g., 1

mL).

Observation: The mixture is agitated vigorously at a constant temperature. The visual

observation of whether the solid dissolves completely, partially, or not at all determines its

qualitative solubility. For triethyloxonium tetrafluoroborate, its reaction with water would

be observed as gas evolution and the formation of new substances.[1]

Methodology (Quantitative - for non-reactive solvents):
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Saturated Solution Preparation: An excess amount of the compound is added to a known

volume of the solvent (e.g., methylene chloride) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,

24 hours) to ensure equilibrium is reached.

Sample Analysis: The saturated solution is filtered to remove any undissolved solid. A known

volume of the clear filtrate is then taken, and the solvent is evaporated. The mass of the

remaining solid is measured to determine the concentration of the solute.

Logical Workflow for Physical Property Assessment
The following diagram illustrates a logical workflow for the systematic assessment of the

physical properties of a chemical compound.
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Workflow for Physical Property Assessment of a Chemical Compound

Initial Characterization

Quantitative Measurements

Stability & Reactivity

Data Compilation & Reporting

Obtain Pure Sample

Visual Inspection
(Appearance, Color, Form)

Determine Molecular Weight
(Mass Spectrometry)

Measure Melting Point
(Capillary Method)

Determine Density
(Pycnometry)

Assess Solubility
(Qualitative & Quantitative)

Tabulate Quantitative Data

Evaluate Stability
(Moisture, Light, Temperature)

Assess Reactivity
(e.g., with Water)

Document Experimental Protocols

Generate Technical Data Sheet

Click to download full resolution via product page

Caption: A logical workflow for the physical property assessment of a chemical compound.
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Conclusion
The physical properties of triethyloxonium tetrafluoroborate are well-defined, characterizing

it as a white, crystalline solid with a distinct melting point at which it decomposes. Its high

reactivity with water and sensitivity to moisture necessitate careful handling and storage under

inert and dry conditions. A comprehensive understanding of these properties, as outlined in this

guide, is essential for its safe and effective use in the advancement of chemical synthesis and

drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Triethyloxonium tetrafluoroborate - Wikipedia [en.wikipedia.org]

2. Triethyloxonium tetrafluoroborate [dl1.en-us.nina.az]

3. Triethyloxonium tetrafluoroborate, (CH3CH2)3O+ BF4–, is a solid w... | Study Prep in
Pearson+ [pearson.com]

4. Triethyloxonium tetrafluoroborate CAS#: 368-39-8 [m.chemicalbook.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. Triethyloxonium tetrafluoroborate | C6H15BF4O | CID 2723982 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. echemi.com [echemi.com]

8. echemi.com [echemi.com]

9. Organic Syntheses Procedure [orgsyn.org]

10. chembk.com [chembk.com]

11. chemicalbook.com [chemicalbook.com]

12. Triethyloxonium tetrafluoroborate | CAS#:368-39-8 | Chemsrc [chemsrc.com]

13. chem.libretexts.org [chem.libretexts.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b020070?utm_src=pdf-body
https://www.benchchem.com/product/b020070?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Triethyloxonium_tetrafluoroborate
https://www.dl1.en-us.nina.az/Triethyloxonium_tetrafluoroborate.html
https://www.pearson.com/channels/organic-chemistry/asset/0e5299bf/triethyloxonium-tetrafluoroborate-ch3ch23o-bf4-is-a-solid-with-melting-point-919
https://www.pearson.com/channels/organic-chemistry/asset/0e5299bf/triethyloxonium-tetrafluoroborate-ch3ch23o-bf4-is-a-solid-with-melting-point-919
https://m.chemicalbook.com/ProductChemicalPropertiesCB0198800_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/176230
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyloxonium-tetrafluoroborate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyloxonium-tetrafluoroborate
https://www.echemi.com/produce/pr1903291020-triethyloxonium-tetrafluoroborate.html
https://www.echemi.com/products/pd1904011012-triethyloxonium-tetrafluoroborate.html
https://www.orgsyn.org/demo.aspx?prep=cv5p1080
https://www.chembk.com/en/chem/triethyloxonium%20tetrafluoroborate
https://www.chemicalbook.com/msds/triethyloxonium-tetrafluoroborate.pdf
https://www.chemsrc.com/en/cas/368-39-8_81565.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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triethyloxonium-tetrafluoroborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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